Cas no 823217-83-0 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 6-bromo-5-ethoxy-, ethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 6-bromo-5-ethoxy-, ethyl ester
• CAS No: 823217-83-0
• MF: C₁₂H₁₃BrN₂O₃
• MW: 313.147222280502
• CID: 835276
• PubChem ID: 73013606
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 6-bromo-5-ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 6-bromo-5-ethoxy-, ethyl ester
• Ethyl 6-bromo-5-ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,6-bromo-5-ethoxy-,ethyl ester
• SCHEMBL5219499
• 6-bromo-5-ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• VCASXICYOLEPCY-UHFFFAOYSA-N
• 823217-83-0

• Inchi： 1S/C12H13BrN2O3/c1-3-17-9-6-7-5-8(12(16)18-4-2)14-11(7)15-10(9)13/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： VCASXICYOLEPCY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C2C=C(C(=O)OCC)NC2=N1)OCC

Computed Properties

• Exact Mass: 312.01095g/mol
• Monoisotopic Mass: 312.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.2Ų